molecular formula C21H38O13P · Na B1164653 PtdIns-(1,2-dihexanoyl) (sodium salt)

PtdIns-(1,2-dihexanoyl) (sodium salt)

Cat. No. B1164653
M. Wt: 552.5
InChI Key: KPEYUPMUJFYMEQ-LZRLJVQQSA-M
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Description

The phosphatidylinositol (PtdIns) phosphates represent a small percentage of total membrane phospholipids. However, they play a critical role in the generation and transmission of cellular signals. PtdIns-(1,2-dihexanoyl) is a synthetic analog of natural PtdIns featuring C6:0 fatty acids at the sn-1 and sn-2 positions. The compound features the same inositol and diacylglycerol (DAG) stereochemistry as that of the natural compound. PtdIns are phosphorylated to mono- (PtdIns-P;  PIP), di- (PtdIns-P2;  PIP2), and triphosphates (PtdIns-P3;  PIP3). Hydrolysis of PtdIns-(4,5)-P2 by phosphoinositide (PI)-specific phospholipase C generates IP3 and DAG which are key second messengers in an intricate biochemical signal transduction cascade.

Scientific Research Applications

Stress Response in Plants

  • Role in Salt and Osmotic Stress Response in Arabidopsis : PtdIns derivatives play a crucial role in the stress response of Arabidopsis plants. Upon exposure to salt and osmotic stress, these plants exhibit a rapid increase in PtdIns(4,5)P(2) synthesis, indicating a unique signaling pathway distinct from the canonical IP(3) signaling pathway observed in algae, yeasts, and animal cells (Dewald et al., 2001).

Cellular Signaling and Enzyme Inhibition

  • Inhibition of Phosphatidylinositol 3-Kinase : PtdIns derivatives have been shown to be involved in the inhibition of phosphatidylinositol 3-kinase, a key enzyme in growth factor signal transduction. This inhibition by compounds like quercetin suggests a significant role in the regulatory mechanisms of this enzyme and potential therapeutic applications (Vlahos et al., 1994; Matter et al., 1992).

Membrane and Protein Trafficking

  • Regulation of Membrane Trafficking : PtdIns derivatives are involved in membrane and protein trafficking. For instance, they regulate vesicle trafficking in plants, highlighting their importance in the cellular adaptation process under stress conditions (Kaye et al., 2011).

Channel Activation and Cell Signaling

  • Activation of Inwardly Rectifying K+ Channels : PtdIns(4,5)P2 interactions with inwardly rectifying potassium channels demonstrate a significant role in cellular signaling, highlighting the diverse functions of PtdIns derivatives in cell physiology (Zhang et al., 1999).

Tumor Suppression and Cellular Growth

  • Role in Tumor Suppression : The tumor suppressor PTEN/MMAC1 is known to dephosphorylate PtdIns(3,4,5)P3, a lipid involved in cell growth signaling. This function of PTEN suggests that PtdIns derivatives are central to the regulation of cell growth and tumor suppression (Maehama & Dixon, 1998).

Synthesis and Cellular Roles

  • Synthesis and Role in Cell Biology : The synthesis of PtdIns 4,5-bisphosphate and its interaction with proteins plays a critical role in several cellular processes, including cytoskeletal organization, vesicular trafficking, and platelet activation (Toker, 1998).

Metabolism and Cellular Functions

  • Regulation of Endosomal Fusion and Vesicle Trafficking : PtdIns derivatives are crucial in the regulation of endosomal fusion and vesicle trafficking. The synthesis of photoactivatable PtdIns derivatives has contributed to understanding these processes in greater detail (Subramanian et al., 2010).

  • Role in Synaptic Vesicle Trafficking : PtdIns(4,5)P2 is essential in synaptic vesicle exocytosis and endocytosis, highlighting its critical role in the synaptic vesicle cycle (Di Paolo et al., 2004).

properties

Product Name

PtdIns-(1,2-dihexanoyl) (sodium salt)

Molecular Formula

C21H38O13P · Na

Molecular Weight

552.5

InChI

InChI=1S/C21H39O13P.Na/c1-3-5-7-9-14(22)31-11-13(33-15(23)10-8-6-4-2)12-32-35(29,30)34-21-19(27)17(25)16(24)18(26)20(21)28;/h13,16-21,24-28H,3-12H2,1-2H3,(H,29,30);/q;+1/p-1/t13-,16-,17-,18+,19-,20-,21-;/m1./s1

InChI Key

KPEYUPMUJFYMEQ-LZRLJVQQSA-M

SMILES

CCCCCC(OC[C@H](COP(O[C@@H]1[C@H](O)[C@H](O)[C@@H](O)[C@H](O)[C@H]1O)([O-])=O)OC(CCCCC)=O)=O.[Na+]

synonyms

1-(1,2-dihexanoylphosphatidyl)inositol, monosodium salt

Origin of Product

United States

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